Cas no 886370-99-6 (1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 886370-99-6
• MF: C₈H₃ClF₄O
• MW: 226.555435419083
• MDL: MFCD02260841
• CID: 873229
• PubChem ID: 24726836
• Update Time: 2025-04-19

1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethanone
• 4'-Chloro-2'-fluoro-2,2,2-trifluoroacetophenone
•  
• 1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-one
• 886370-99-6
• MFCD02260841
• SCHEMBL120474
• EN300-1932744
• A861651
• 1-(4-CHLORO-2-FLUORO-PHENYL)-2,2,2-TRIFLUORO-ETHANONE
• DTXSID30645226
• AB11766
• CS-0268839
• AKOS015156916

• MDL： MFCD02260841
• Inchi： 1S/C8H3ClF4O/c9-4-1-2-5(6(10)3-4)7(14)8(11,12)13/h1-3H
• InChI Key： IKAPDKROUMAHCC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 225.98100
• Monoisotopic Mass: 225.9808551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.22410